![molecular formula C10H20N2O2 B1376056 tert-butyl N-[(1-aminocyclobutyl)methyl]carbamate CAS No. 1403767-13-4](/img/structure/B1376056.png)
tert-butyl N-[(1-aminocyclobutyl)methyl]carbamate
Overview
Description
“tert-butyl N-[(1-aminocyclobutyl)methyl]carbamate” is a chemical compound with the CAS Number: 1403767-13-4 . Its molecular weight is 200.28 . The IUPAC name for this compound is tert-butyl ((1-aminocyclobutyl)methyl)carbamate .
Molecular Structure Analysis
The InChI code for “tert-butyl N-[(1-aminocyclobutyl)methyl]carbamate” is 1S/C10H20N2O2/c1-9(2,3)14-8(13)12-7-10(11)5-4-6-10/h4-7,11H2,1-3H3,(H,12,13) . This code provides a specific standard for molecular structure representation.Scientific Research Applications
Synthesis and Optimization
- Intermediate in Biologically Active Compounds : It is used as an important intermediate in synthesizing biologically active compounds like omisertinib (AZD9291), demonstrating its utility in pharmaceutical research (Bingbing Zhao et al., 2017).
Chemical Reactions and Transformations
- Participation in Diels‐Alder Reactions : This compound plays a role in preparing and reacting 2‐Amido Substituted Furan, indicative of its use in complex organic synthesis (A. Padwa et al., 2003).
- Spirocyclopropanation : It's involved in synthesizing spirocyclopropanated analogues of insecticides like Thiacloprid and Imidacloprid, showing its application in developing new agrochemicals (Farina Brackmann et al., 2005).
Intermediate in Synthesis
- Enantioselective Synthesis of Nucleotides : It serves as a critical intermediate for the enantioselective synthesis of carbocyclic analogues of 2′-deoxyribonucleotides, which are significant in the study of genetic materials and potential therapeutic agents (M. Ober et al., 2004).
Material Science and Polymer Chemistry
- Synthesis of Polymerizable Antioxidants : This compound is also involved in synthesizing new monomeric antioxidants containing hindered phenol, indicating its importance in material science and polymer stabilization (Jiang-qing Pan et al., 1998).
properties
IUPAC Name |
tert-butyl N-[(1-aminocyclobutyl)methyl]carbamate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H20N2O2/c1-9(2,3)14-8(13)12-7-10(11)5-4-6-10/h4-7,11H2,1-3H3,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WFPKQHOVCRLVAG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NCC1(CCC1)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H20N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
200.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
tert-butyl N-[(1-aminocyclobutyl)methyl]carbamate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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